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Compound of Interest

Compound Name:
1-Methyl-1H-pyrrolo[2,3-b]pyridin-

5-ol

CAS No.: 737003-45-1

Cat. No.: B1312225

Get Quote

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic

scaffold in medicinal chemistry and drug development. Its structure, which mimics the indole

core of tryptophan, allows it to function as a versatile pharmacophore that can engage in

various biological interactions, including hydrogen bonding and π-stacking. Consequently, 7-

azaindole derivatives have been successfully incorporated into a wide array of therapeutic

agents, particularly as kinase inhibitors in oncology.

The N-methylation of the pyrrole nitrogen within the 7-azaindole core is a critical synthetic step

in the development of many of these compounds. This modification can significantly impact the

molecule's physicochemical properties, such as its solubility, metabolic stability, and target-

binding affinity. For instance, the N-methyl group can enhance membrane permeability or block

a potential site of metabolism, thereby improving the pharmacokinetic profile of a drug

candidate. Furthermore, the introduction of a methyl group can fine-tune the electronic

properties of the heterocyclic system, which may lead to optimized interactions with the target

protein.
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This application note provides a detailed protocol for the N-methylation of a key intermediate,

1H-pyrrolo[2,3-b]pyridin-5-ol. We will delve into the mechanistic underpinnings of the reaction,

offer a step-by-step experimental guide, and discuss crucial considerations for achieving high

yield and regioselectivity.

Mechanistic Insights: The Chemistry of N-
Methylation
The N-methylation of 1H-pyrrolo[2,3-b]pyridin-5-ol typically proceeds via a nucleophilic

substitution reaction (SN2). The pyrrole nitrogen, being the most nucleophilic site in the

molecule under basic conditions, attacks an electrophilic methyl source. However, the presence

of the hydroxyl group at the 5-position introduces a competing nucleophile, the phenoxide ion,

which can lead to O-methylation. The choice of base and reaction conditions is therefore

paramount in controlling the regioselectivity of this transformation.

A common and effective strategy involves the use of a strong base to deprotonate the pyrrole

nitrogen, followed by the addition of a methylating agent. The use of a base such as sodium

hydride (NaH) in an aprotic polar solvent like N,N-dimethylformamide (DMF) is often favored.

The NaH irreversibly deprotonates the pyrrole nitrogen, forming a sodium salt which is a potent

nucleophile. The subsequent addition of an electrophilic methyl source, such as methyl iodide

(CH3I), leads to the desired N-methylated product.

The diagram below illustrates the proposed reaction mechanism:
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Step 1: Deprotonation

Step 2: Nucleophilic Attack (SN2)

1H-pyrrolo[2,3-b]pyridin-5-ol

Sodium 5-hydroxy-1H-pyrrolo[2,3-b]pyridin-1-ide+ NaH

NaH

H₂ (gas) 

1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol

+ CH₃I

CH₃I

NaI 
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Caption: Proposed mechanism for the N-methylation of 1H-pyrrolo[2,3-b]pyridin-5-ol.

Experimental Protocol: N-methylation of 1H-
pyrrolo[2,3-b]pyridin-5-ol
This protocol details a reliable method for the N-methylation of 1H-pyrrolo[2,3-b]pyridin-5-ol

using sodium hydride and methyl iodide.

Materials and Reagents
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Reagent/Material Grade Supplier Example

1H-pyrrolo[2,3-b]pyridin-5-ol ≥98% Sigma-Aldrich

Sodium hydride (NaH), 60%

dispersion in mineral oil
Reagent Grade Sigma-Aldrich

Methyl iodide (CH₃I) ≥99.5% Sigma-Aldrich

N,N-Dimethylformamide

(DMF), anhydrous
≥99.8% Sigma-Aldrich

Dichloromethane (DCM) ACS Grade Fisher Scientific

Saturated aqueous ammonium

chloride (NH₄Cl)
ACS Grade Fisher Scientific

Brine (saturated aqueous

NaCl)
ACS Grade Fisher Scientific

Anhydrous magnesium sulfate

(MgSO₄)
ACS Grade Fisher Scientific

Celite® --- Sigma-Aldrich

TLC plates (silica gel 60 F₂₅₄) --- MilliporeSigma

Round-bottom flask (100 mL) --- VWR

Magnetic stirrer and stir bar --- VWR

Ice bath --- ---

Nitrogen or Argon gas supply --- ---

Septa and needles --- ---

Step-by-Step Procedure
The overall experimental workflow is outlined below:
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1. Reaction Setup under Inert Atmosphere

2. Deprotonation with NaH at 0 °C

3. Addition of Methyl Iodide

4. Reaction Monitoring by TLC

5. Quenching with sat. NH₄Cl

6. Workup and Extraction

7. Purification by Column Chromatography

8. Product Characterization (NMR, MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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